Cas no 1805292-92-5 (Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1805292-92-5
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4813101
• Update Time: 2025-05-21

Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H5F5N2O5/c1-20-8(17)5-4(7(10)11)6(16(18)19)3(2-15-5)21-9(12,13)14/h2,7H,1H3
• InChI Key： YNSGRCUXOXAJTG-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC=C(C=1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate: A Versatile Fluorinated Pyridine Derivative

Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS No: 1805292-92-5) is a highly specialized fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridine carboxylates, characterized by its unique combination of difluoromethyl, nitro, and trifluoromethoxy functional groups. The strategic placement of these substituents on the pyridine ring makes this molecule particularly interesting for modern drug discovery and crop protection applications.

The molecular structure of Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate features several key elements that contribute to its chemical properties. The pyridine core provides aromatic stability while allowing for various substitution patterns. The difluoromethyl group at position 3 introduces both lipophilicity and metabolic stability, two crucial factors in bioactive molecule design. The nitro group at position 4 serves as an excellent leaving group or can be reduced to an amino group for further derivatization. The trifluoromethoxy moiety at position 5 enhances both the electron-withdrawing character and the overall stability of the molecule.

In pharmaceutical research, Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate serves as a valuable building block for the synthesis of potential drug candidates. The presence of multiple fluorine atoms makes this compound particularly attractive for the development of CNS-active molecules, as fluorination often improves blood-brain barrier penetration. Researchers are exploring its use in creating novel kinase inhibitors, with particular interest in its potential application for neurodegenerative diseases—a hot topic in current medical research.

The agrochemical industry has shown growing interest in Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate due to its structural similarity to known pesticide intermediates. The combination of nitro and trifluoromethoxy groups suggests potential herbicidal or fungicidal activity, aligning with the current industry focus on developing more effective and environmentally friendly crop protection agents. This application is particularly relevant given the increasing global concerns about food security and sustainable agriculture.

Synthetic chemists value Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate for its versatility in heterocyclic chemistry. The ester functionality at position 2 allows for various transformations, including hydrolysis to the corresponding acid, reduction to the alcohol, or amide formation. These transformations enable the creation of diverse molecular libraries for high-throughput screening—a technique that remains at the forefront of modern drug discovery methodologies.

The physicochemical properties of Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate contribute to its handling and application characteristics. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents, making it suitable for various synthetic procedures. Its stability under normal laboratory conditions ensures reliable performance in multi-step synthetic sequences, addressing a common concern in complex molecule synthesis.

Recent advancements in fluorine chemistry have further highlighted the importance of compounds like Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate. The unique electronic effects of fluorine substituents can significantly alter a molecule's biological activity and metabolic profile—key considerations in both pharmaceutical and agrochemical development. This aligns with current research trends focusing on structure-activity relationships and metabolic stability optimization.

Quality control of Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify purity and structural integrity. These quality assurance measures are critical for researchers who require high-purity intermediates for their synthetic projects.

The commercial availability of Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate has increased in recent years, reflecting growing demand from both academic and industrial research sectors. Suppliers often provide the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development—addressing the needs of researchers at different stages of their projects.

Environmental and safety considerations for Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended when working with this compound, as with any fine chemical. These precautions align with the broader scientific community's emphasis on laboratory safety and responsible chemical management.

Future research directions for Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate may explore its potential in emerging areas such as bioconjugation chemistry or materials science. The unique electronic properties imparted by its multiple fluorine substituents could make it interesting for applications in electronic materials or as a component in advanced catalyst systems. Such applications would build upon current interests in functional materials and green chemistry initiatives.

In conclusion, Methyl 3-(difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS No: 1805292-92-5) represents a sophisticated fluorinated pyridine derivative with significant potential across multiple research domains. Its unique structural features and versatile chemistry make it particularly valuable in the context of modern drug discovery and agrochemical development. As research continues to explore the benefits of strategic fluorine incorporation in bioactive molecules, compounds like this will likely remain important tools for scientific advancement.